Cas no 132932-62-8 (2-(4-Acetoxyphenyl)benzothiophene)

• Product Name: 2-(4-Acetoxyphenyl)benzothiophene
• CAS No: 132932-62-8
• MF: C₁₆H₁₂O₂S
• MW: 268.330283164978
• CID: 64228
• PubChem ID: 9881847
• Update Time: 2025-05-20

2-(4-Acetoxyphenyl)benzothiophene Chemical and Physical Properties

Names and Identifiers

• 4-(Benzo[b]thiophen-2-yl)phenyl acetate
• 1-(4-Benzo[b]thien-2-ylphenyl)-ethanone
• [4-(1-benzothiophen-2-yl)phenyl] acetate
• 2-(4-Acetoxyphenyl)benzothiophene
• 1-(4-benzo[b]thiophen-2-yl-phenyl)-ethanone
• 2-(4-acetylphenyl)-1-benzothiophene
• 2-(4-acetylphenyl)benzo[b]thiophene
• 2-(4-acetylphenyl)benzothiophene
• 2-(p-acetylphenyl)benzo[b]thiophene
• Ethanone,1-(4-benzo[b]thien-2-ylphenyl)
• 2-(4-Acetoxy
• 2-(4-ACETOXY PHENYL)BENZOTHIOPHENE
• DTXSID70432314
• 132932-62-8
• FT-0702069
• SCHEMBL7639250
• A806534
• 4-(Benzo[b]thiophen-2-yl)phenylacetate
• 4-(1-BENZOTHIOPHEN-2-YL)PHENYL ACETATE
• AKOS015914300

• Inchi： 1S/C16H12O2S/c1-11(17)18-14-8-6-12(7-9-14)16-10-13-4-2-3-5-15(13)19-16/h2-10H,1H3
• InChI Key： DHRGTVQDDWWSMS-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C1C=CC(=CC=1)OC(C)=O

Computed Properties

• Exact Mass: 268.05600
• Monoisotopic Mass: 268.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.202
• PSA: 54.54000
• LogP: 4.49360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 2-(4-Acetoxyphenyl)benzothiophene

2-(4-Acetoxyphenyl)benzothiophene: A Comprehensive Overview

2-(4-Acetoxyphenyl)benzothiophene (CAS No. 132932-62-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique benzothiophene core and acetoxyphenyl substituent, exhibits a range of biological activities and potential applications. This article delves into the chemical structure, synthesis methods, biological properties, and recent research advancements of 2-(4-Acetoxyphenyl)benzothiophene.

Chemical Structure and Synthesis

The molecular formula of 2-(4-Acetoxyphenyl)benzothiophene is C₁₆H₁₄O₂S, with a molecular weight of 274.35 g/mol. The compound features a benzothiophene ring system, which is a heterocyclic aromatic compound consisting of a benzene ring fused to a thiophene ring. The acetoxyphenyl substituent at the 4-position of the benzene ring imparts unique chemical and physical properties to the molecule.

The synthesis of 2-(4-Acetoxyphenyl)benzothiophene can be achieved through various methods. One common approach involves the coupling reaction between 4-acetoxybenzaldehyde and 2-bromobenzothiophene in the presence of a palladium catalyst. Another method involves the condensation of 4-acetoxybenzonitrile with thiophenol followed by cyclization to form the benzothiophene core. These synthetic routes are well-documented in the literature and have been optimized for high yield and purity.

Biological Properties

2-(4-Acetoxyphenyl)benzothiophene has been extensively studied for its biological activities, particularly in the context of medicinal chemistry. One of its notable properties is its potential as an anti-inflammatory agent. Recent research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 2-(4-Acetoxyphenyl)benzothiophene has also demonstrated antitumor activity. Studies have indicated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that 2-(4-Acetoxyphenyl)benzothiophene may have therapeutic potential in cancer treatment.

Mechanisms of Action

The biological activities of 2-(4-Acetoxyphenyl)benzothiophene are attributed to its ability to interact with specific cellular targets. For instance, its anti-inflammatory effects are believed to be mediated through the inhibition of nuclear factor-kappa B (NF-κB) activation, which plays a central role in inflammation. Similarly, its antitumor properties may be linked to its ability to disrupt mitochondrial function and induce oxidative stress in cancer cells.

Molecular docking studies have provided insights into the binding interactions between 2-(4-Acetoxyphenyl)benzothiophene and its target proteins. These studies have identified key residues within the active sites of enzymes such as cyclooxygenase-2 (COX-2) and topoisomerase II, which are crucial for mediating the compound's biological effects.

Clinical Applications and Future Directions

The promising biological activities of 2-(4-Acetoxyphenyl)benzothiophene have spurred interest in its clinical applications. Preclinical studies have shown that this compound is well-tolerated and exhibits favorable pharmacokinetic properties, making it suitable for further development as a therapeutic agent.

Ongoing research is focused on optimizing the structure-activity relationship (SAR) of 2-(4-Acetoxyphenyl)benzothiophene to enhance its potency and selectivity. This includes modifying the substituents on the benzothiophene core and exploring novel delivery systems to improve bioavailability and reduce side effects.

In conclusion, 2-(4-Acetoxyphenyl)benzothiophene (CAS No. 132932-62-8) is a multifaceted compound with significant potential in medicinal chemistry and materials science. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to unravel its mechanisms of action and optimize its properties, it is likely that this compound will play an increasingly important role in advancing therapeutic strategies for various diseases.